Cas no 2138362-46-4 (methyl 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate)

• Product Name: methyl 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate
• CAS No: 2138362-46-4
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6594877
• PubChem ID: 165748897
• Update Time: 2025-09-19

methyl 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate
• EN300-1112292
• 2138362-46-4

• Inchi： 1S/C10H17N3O2/c1-7-8(11)5-13(12-7)6-10(2,3)9(14)15-4/h5H,6,11H2,1-4H3
• InChI Key： RWXYHWLHZZGIIK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)CN1C=C(C(C)=N1)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate

Compound CAS No 2138362-46-4: Methyl 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate

The compound with CAS number 2138362-46-4, commonly referred to as methyl 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The molecule's structure is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This feature makes it a versatile building block for further chemical modifications and functionalizations.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the amino group (-NH₂) on the pyrazole ring in this compound adds to its reactivity and potential for forming hydrogen bonds, which are crucial for bioavailability and pharmacokinetic properties. The methyl ester group further enhances the molecule's stability and solubility, making it an attractive candidate for various synthetic pathways.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have explored various routes to synthesize methyl 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate, including nucleophilic substitution reactions and condensation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications.

In terms of applications, this compound has shown promise in the development of agrochemicals, particularly as a precursor for herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth regulation has been extensively studied, with recent findings suggesting its potential as an effective crop protection agent. Additionally, the compound's role as an intermediate in the synthesis of more complex molecules has been explored, further expanding its utility in organic synthesis.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the pyrazole ring's electron-withdrawing effects significantly influence the molecule's reactivity towards electrophilic substitution reactions. This understanding has enabled chemists to design more efficient synthetic strategies and predict the behavior of similar compounds in different chemical environments.

Furthermore, the compound's stability under various reaction conditions has been thoroughly investigated. Studies have shown that it exhibits good thermal stability up to 150°C, making it suitable for high-temperature reactions commonly encountered in industrial processes. Its resistance to hydrolysis under mildly acidic or basic conditions also adds to its versatility as a starting material for further transformations.

In conclusion, methyl 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate (CAS No 2138362-46-4) is a multifaceted compound with significant potential across diverse chemical domains. Its unique structure, coupled with recent research advancements, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in modern organic chemistry is expected to grow even further.